(E)-4-(3-bromophenyl)-N'-(2-chloro-5-(trifluoromethyl)phenyl)thiazole-2-carbohydrazonoyl cyanide

• IUPAC Name: (2E)-4-(3-bromophenyl)-N-[2-chloro-5-(trifluoromethyl)anilino]-1,3-thiazole-2-carboximidoyl cyanide
• InChI: InChI=1S/C18H9BrClF3N4S/c19-12-3-1-2-10(6-12)16-9-28-17(25-16)15(8-24)27-26-14-7-11(18(21,22)23)4-5-13(14)20/h1-7,9,26H/b27-15+
• InChI Key: MEHFCMFZVSMIQO-JFLMPSFJSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=CSC(=N2)C(=NNC3=C(C=CC(=C3)C(F)(F)F)Cl)C#N
• Isomeric SMILES: C1=CC(=CC(=C1)Br)C2=CSC(=N2)/C(=N/NC3=C(C=CC(=C3)C(F)(F)F)Cl)/C#N
• Molecular Formula: C18H9BrClF3N4S
• Molecular Weight: 485.7 g/mol

Description

(E)-4-(3-bromophenyl)-N'-(2-chloro-5-(trifluoromethyl)phenyl)thiazole-2-carbohydrazonoyl cyanide is a useful research compound. Its molecular formula is C18H9BrClF3N4S and its molecular weight is 485.71. The purity is usually 95%.
BenchChem offers high-quality (E)-4-(3-bromophenyl)-N'-(2-chloro-5-(trifluoromethyl)phenyl)thiazole-2-carbohydrazonoyl cyanide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-4-(3-bromophenyl)-N'-(2-chloro-5-(trifluoromethyl)phenyl)thiazole-2-carbohydrazonoyl cyanide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis of Novel Heterocyclic Compounds : Research has shown the use of related thiazole and 1,3,4-thiadiazole derivatives in synthesizing new pharmacophores with potential anticancer activities. These compounds have been synthesized using convenient methods and evaluated for their effectiveness against specific cancer cell lines (Gomha et al., 2017).

• Application in Anticancer Research : Another study has synthesized a series of thiazole derivatives, showing their application in anticancer research. These derivatives were evaluated for their in vitro anticancer activity against hepatocellular carcinoma cell lines, suggesting their potential as anticancer agents (Gomha et al., 2017).

• Antimicrobial Activities : Some related compounds have been studied for their antimicrobial properties. For instance, novel thiadiazoles and 4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one derivatives have been synthesized and shown to exhibit high antimicrobial activities against tested microorganisms (Teleb et al., 2021).

• Development of pH Probes : A study reported the synthesis of a water-soluble fluorescent and colorimetric pH probe using benzothiazole-2-carbohydrazide. This research underscores the potential of similar compounds in developing sensitive tools for monitoring pH changes in various environments (Diana et al., 2020).